Cas no 2092808-47-2 (2-bromo-2,2-difluoroethane-1-sulfonyl chloride)

• Product Name: 2-bromo-2,2-difluoroethane-1-sulfonyl chloride
• CAS No: 2092808-47-2
• MF: C₂H₂BrClF₂O₂S
• MW: 243.454885005951
• MDL: MFCD30625587
• CID: 5247480
• Update Time: 2025-06-08

2-bromo-2,2-difluoroethane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• Ethanesulfonyl chloride, 2-bromo-2,2-difluoro-
• 2-bromo-2,2-difluoroethane-1-sulfonyl chloride

• MDL： MFCD30625587
• Inchi： 1S/C2H2BrClF2O2S/c3-2(5,6)1-9(4,7)8/h1H2
• InChI Key： CWECOKZULWUFCF-UHFFFAOYSA-N
• SMILES： C(S(Cl)(=O)=O)C(Br)(F)F

Additional information on 2-bromo-2,2-difluoroethane-1-sulfonyl chloride

2-Bromo-2,2-Difluoroethane-1-Sulfonyl Chloride (CAS No. 2092808-47-2): An Overview

2-Bromo-2,2-difluoroethane-1-sulfonyl chloride (CAS No. 2092808-47-2) is a versatile and highly reactive compound that has garnered significant attention in the fields of organic synthesis and pharmaceutical research. This compound, characterized by its unique bromo, difluoro, and sulfonyl functionalities, offers a wide range of applications in the development of novel drugs and advanced materials.

The chemical structure of 2-bromo-2,2-difluoroethane-1-sulfonyl chloride consists of a brominated and difluorinated ethane backbone with a sulfonyl chloride group attached to one of the carbon atoms. This combination of functional groups imparts several desirable properties, including high reactivity, stability, and selectivity in various chemical reactions. These properties make it an attractive reagent for synthetic chemists and researchers working on complex molecule synthesis.

Recent studies have highlighted the potential of 2-bromo-2,2-difluoroethane-1-sulfonyl chloride in the development of new pharmaceuticals. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can be used as a key intermediate in the synthesis of fluorinated sulfonamides, which have shown promising antiviral and anticancer activities. The unique bromo and difluoro functionalities allow for precise control over the reactivity and selectivity during the synthesis process, leading to higher yields and improved product purity.

In addition to its applications in pharmaceutical research, 2-bromo-2,2-difluoroethane-1-sulfonyl chloride has also found use in the development of advanced materials. A recent paper in Advanced Materials reported the use of this compound as a building block for the synthesis of fluorous-tagged polymers. These polymers exhibit enhanced solubility properties and can be used in various applications, including drug delivery systems and catalytic processes.

The synthetic versatility of 2-bromo-2,2-difluoroethane-1-sulfonyl chloride is further enhanced by its ability to undergo a variety of chemical transformations. For example, it can react with amines to form sulfonamides, with alcohols to form sulfonates, and with thiols to form sulfides. These reactions are often carried out under mild conditions, making them suitable for large-scale industrial applications.

In terms of safety and handling, it is important to note that 2-bromo-2,2-difluoroethane-1-sulfonyl chloride is a highly reactive compound that should be handled with care. Proper personal protective equipment (PPE) should be worn during handling, and all reactions involving this compound should be conducted in well-ventilated areas or fume hoods to minimize exposure risks.

The environmental impact of 2-bromo-2,2-difluoroethane-1-sulfonyl chloride is another important consideration. While it is not classified as a hazardous waste material under current regulations, it is recommended that any waste generated from its use be disposed of according to local environmental guidelines to ensure minimal ecological impact.

In conclusion, 2-bromo-2,2-difluoroethane-1-sulfonyl chloride (CAS No. 2092808-47-2) is a valuable reagent with a wide range of applications in organic synthesis and pharmaceutical research. Its unique chemical structure and high reactivity make it an essential tool for researchers aiming to develop novel drugs and advanced materials. As ongoing research continues to uncover new applications for this compound, its importance in the scientific community is likely to grow even further.